Cas no 142477-34-7 (5-HT1A modulator 1)

• Product Name: 5-HT1A modulator 1
• CAS No: 142477-34-7
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 4598709
• PubChem ID: 9821397
• Update Time: 2025-11-06

5-HT1A modulator 1 Chemical and Physical Properties

Names and Identifiers

• 5-HT1A modulator 1
• 2(3H)-Benzothiazolone, 6-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-3-methyl-
• CHEMBL293923
• 142477-34-7
• 6-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-3-methyl-1,3-benzothiazol-2-one
• HY-100290
• BDBM50064588
• 6-{2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-ethyl}-3-methyl-3H-benzothiazol-2-one
• PD103313
• F97665
• MS-26307
• 5-HT1Amodulator1
• DA-70206
• AKOS040732331
• CS-0018442

• Inchi： 1S/C21H25N3O2S/c1-22-18-8-7-16(15-20(18)27-21(22)25)9-10-23-11-13-24(14-12-23)17-5-3-4-6-19(17)26-2/h3-8,15H,9-14H2,1-2H3
• InChI Key： RTHIBOYVHBRSHH-UHFFFAOYSA-N
• SMILES： S1C2=CC(CCN3CCN(C4=CC=CC=C4OC)CC3)=CC=C2N(C)C1=O

Computed Properties

• Exact Mass: 383.16674822g/mol
• Monoisotopic Mass: 383.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.3Ų

5-HT1A modulator 1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-HT1A modulator 1

5-HT1A Modulator 1: A Comprehensive Overview

The compound with CAS No. 142477-34-7, commonly referred to as 5-HT1A Modulator 1, has garnered significant attention in the field of neuroscience and pharmacology due to its potential therapeutic applications. This molecule is a potent 5-HT1A receptor modulator, which plays a crucial role in regulating various neurological processes, including mood regulation, anxiety, and cognitive functions. Recent advancements in research have shed light on its mechanisms of action and its potential as a novel therapeutic agent for conditions such as depression, anxiety disorders, and neurodegenerative diseases.

5-HT1A receptors are a subtype of serotonin receptors that are widely distributed in the central nervous system (CNS). These receptors are involved in modulating neurotransmitter release, synaptic plasticity, and neuronal signaling. The 5-HT1A Modulator 1 exhibits a unique ability to selectively bind to these receptors, thereby influencing their activity in a manner that can be tailored for therapeutic purposes. This selectivity is particularly important, as it minimizes off-target effects and enhances the safety profile of the compound.

Recent studies have explored the neuroprotective properties of 5-HT1A Modulator 1 in preclinical models of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). For instance, research published in *Nature Neuroscience* demonstrated that 5-HT1A Modulator 1 can reduce neuroinflammation and promote neuronal survival by activating anti-inflammatory pathways in the brain. These findings suggest that the compound may serve as a potential candidate for mitigating cognitive decline associated with these conditions.

In addition to its neuroprotective effects, 5-HT1A Modulator 1 has shown promise in the treatment of mood disorders. A study conducted by researchers at Stanford University revealed that the compound can enhance serotonergic transmission without causing significant side effects such as weight gain or sexual dysfunction, which are commonly associated with traditional antidepressants like SSRIs (selective serotonin reuptake inhibitors). This makes 5-HT1A Modulator 1 an attractive option for patients who have not responded well to conventional therapies.

The development of 5-HT1A Modulator 1 has also been influenced by advancements in computational chemistry and drug design. Utilizing cutting-edge molecular modeling techniques, scientists have been able to optimize the compound's pharmacokinetic properties, ensuring better bioavailability and reduced clearance from the body. These improvements have brought 5-HT1A Modulator 1 closer to clinical trials, where its efficacy and safety will be rigorously tested.

Moreover, recent research has highlighted the potential of 5-HT1A Modulator 1 in addressing substance use disorders (SUDs). Preclinical studies indicate that the compound can reduce cravings and withdrawal symptoms in animal models of opioid addiction. This dual therapeutic potential—combining neuroprotection with addiction treatment—underscores the versatility of 5-HT1A Modulator 1 as a multifaceted therapeutic agent.

Despite its promising prospects, further investigation is required to fully understand the long-term effects of 5-HT1A Modulator 1 on human health. Ongoing clinical trials are expected to provide critical insights into its safety profile, optimal dosing regimens, and efficacy across diverse patient populations. Collaborative efforts between academia, pharmaceutical companies, and regulatory agencies will be essential to navigate the complexities of drug development and bring this innovative compound to market.

In conclusion, 5-HT1A Modulator 1, with its CAS No. 142477-34-7, represents a groundbreaking advancement in neuroscience research. Its ability to modulate 5-HT1A receptors selectively offers new hope for treating a wide range of neurological and psychiatric disorders. As research continues to unfold, this compound has the potential to revolutionize therapeutic approaches and improve the quality of life for millions of individuals worldwide.